![molecular formula C14H13NO4S B1265889 2-{[(4-Methylphenyl)sulfonyl]amino}benzoic acid CAS No. 6311-23-5](/img/structure/B1265889.png)
2-{[(4-Methylphenyl)sulfonyl]amino}benzoic acid
Cat. No. B1265889
Key on ui cas rn:
6311-23-5
M. Wt: 291.32 g/mol
InChI Key: ADALGBTXGIISDM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
|
REACTION_SMILES
|
[ClH:24].[NH2:1][c:2]1[cH:3][cH:4][cH:5][cH:6][c:7]1[C:8]([OH:9])=[O:10].[Na+:23].[OH-:22].[OH2:25].[c:11]1([CH3:21])[cH:12][cH:13][c:14]([S:17](=[O:18])(=[O:19])[Cl:20])[cH:15][cH:16]1>>[NH:1]([c:2]1[cH:3][cH:4][cH:5][cH:6][c:7]1[C:8]([OH:9])=[O:10])[S:17]([c:14]1[cH:13][cH:12][c:11]([CH3:21])[cH:16][cH:15]1)(=[O:18])=[O:19]
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
Cl
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
Nc1ccccc1C(=O)O
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
[Na+]
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
[OH-]
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
O
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
Cc1ccc(S(=O)(=O)Cl)cc1
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
Cc1ccc(S(=O)(=O)Nc2ccccc2C(=O)O)cc1
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
